Cas no 1581684-23-2 ((2-Methylpyrimidin-5-yl)-acetonitrile)

• Product Name: (2-Methylpyrimidin-5-yl)-acetonitrile
• CAS No: 1581684-23-2
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD28404437
• CID: 4702136
• Update Time: 2023-08-15

(2-Methylpyrimidin-5-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Methylpyrimidin-5-yl)-acetonitrile
• 2-(2-methylpyrimidin-5-yl)acetonitrile
• (2-Methyl-pyrimidin-5-yl)-acetonitrile
• HLLIGPMLEFXSPO-UHFFFAOYSA-N
• 2-(2-Methypyrimidin-5-yl)acetonitrile

• MDL： MFCD28404437
• Inchi： 1S/C7H7N3/c1-6-9-4-7(2-3-8)5-10-6/h4-5H,2H2,1H3
• InChI Key： HLLIGPMLEFXSPO-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 49.6